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Compound of Interest

Isopropyl!
Compound Name:
dodecylfluorophosphonate

Cat. No.: B126188

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals. Isopropyl dodecylfluorophosphonate is a chemical for which extensive public
safety and toxicology data are not readily available. The information presented herein is based
on the known hazards of structurally related organophosphate compounds, particularly
fluorophosphonates, which are known to be highly toxic and potent acetylcholinesterase
inhibitors. This compound should be handled with extreme caution, assuming it is highly toxic,
until specific toxicity data becomes available.

Introduction

Isopropyl dodecylfluorophosphonate belongs to the class of organophosphorus compounds
known as fluorophosphonates. This chemical family includes some of the most potent nerve
agents known, such as Sarin (isopropyl methylphosphonofluoridate) and Diisopropyl
fluorophosphate (DFP). The core functional group, a phosphorus atom double-bonded to
oxygen and also bonded to fluorine and an alkoxy group, is responsible for the characteristic
high toxicity of these compounds.

The primary mechanism of toxicity for fluorophosphonates is the irreversible inhibition of the
enzyme acetylcholinesterase (AChE). AChE is critical for the breakdown of the
neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at
nerve synapses, resulting in overstimulation of the nervous system and potentially leading to
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respiratory failure and death. Given the structural similarities, it is prudent to assume that
Isopropyl dodecylfluorophosphonate exhibits similar toxicological properties.

Hazard Identification and Classification

Due to the lack of specific data for Isopropyl dodecylfluorophosphonate, a definitive hazard
classification is not possible. However, based on its chemical structure as a fluorophosphonate,
it should be treated as a substance with a high degree of acute toxicity by all routes of
exposure (inhalation, dermal contact, and ingestion).

Presumed Physical and Chemical Properties

Specific physical and chemical properties for Isopropyl dodecylfluorophosphonate are not
well-documented in public literature. The following table provides some basic information.

Property Value Source
Molecular Formula C15H32FO2P [1][2]
Molecular Weight 294.39 g/mol [1]

CAS Number 615250-02-7 [1][2]

Toxicological Data (Based on Analogous Compounds)

Warning: The following data are for structurally related compounds and are provided for
illustrative purposes only to emphasize the potential for high toxicity. They should not be
considered as representative of Isopropyl dodecylfluorophosphonate.

Table 1: Acute Toxicity Data for Selected Organophosphorus Nerve Agents
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. Route of
Compound Animal Model . . LD50/LC50
Administration
Diisopropy!
fluorophosphate Rat Oral 6 mg/kg
(DFP)
Diisopropyl
fluorophosphate Mouse Dermal 72 mg/kg
(DFP)
Diisopropy!
fluorophosphate Rat Inhalation 360 mg/m3/10 min
(DFP)
Sarin (GB) Mouse Subcutaneous 172 pg/kg
Sarin (GB) Human (estimated) Inhalation 28-35 mg/m3/2 min
VX Human (estimated) Dermal 5-10 mg

Safety and Handling Precautions

Given the presumed high toxicity, the following stringent safety and handling precautions must
be implemented:

o Designated Work Area: All work with Isopropyl dodecylfluorophosphonate must be
conducted in a designated area, such as a certified chemical fume hood with a high capture
velocity. The area should be clearly marked with warning signs.

e Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory. This
includes:

[e]

Gloves: Chemical resistant gloves (e.qg., butyl rubber or Viton) should be worn. Double
gloving is recommended.

[e]

Eye Protection: Chemical splash goggles and a face shield are required.

o

Lab Coat: A flame-resistant lab coat with tight-fitting cuffs is necessary.
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o Respiratory Protection: A full-face respirator with cartridges appropriate for organic vapors
and acid gases should be used, or a supplied-air respirator may be required depending on
the scale of the work.

e Engineering Controls: Work must be performed in a certified and properly functioning
chemical fume hood.

» Spill and Decontamination: A spill kit specifically for highly toxic chemicals should be readily
available. Decontamination procedures should be in place. A solution of sodium hydroxide
can be used to hydrolyze and detoxify organophosphates.

» Waste Disposal: All waste materials, including contaminated PPE and labware, must be
treated as hazardous waste and disposed of according to institutional and regulatory
guidelines.

First Aid Measures

In case of exposure, immediate medical attention is critical.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash skin with soap and plenty of
water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Note for Physicians: Treatment for organophosphate poisoning typically involves the
administration of atropine and an oxime (e.g., pralidoxime chloride).

Experimental Protocols and Workflows

Due to the absence of specific published experimental data for Isopropyl
dodecylfluorophosphonate, the following sections provide generalized protocols and
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workflows that are standard for handling and testing highly toxic acetylcholinesterase inhibitors.

Logical Relationship of Safety and Handling Precautions
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Figure 1: Logical Flow of Safety Precautions
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Caption: Figure 1: Logical Flow of Safety Precautions

Generalized Experimental Workflow for In Vitro
Acetylcholinesterase Inhibition Assay
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Figure 2: Workflow for AChE Inhibition Assay
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Caption: Figure 2: Workflow for AChE Inhibition Assay
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Generalized Protocol for In Vivo Acute Toxicity
(LD50/LC50) Determination

Ethical Considerations: All animal studies must be conducted in accordance with institutional
and national guidelines for the care and use of laboratory animals and should only be
undertaken when absolutely necessary by trained professionals in appropriate facilities.

e Range-Finding Study:

o Administer the test substance to a small number of animals at widely spaced doses to
determine the approximate lethal range.[3]

o This step helps in selecting the dose levels for the main study and minimizes the number
of animals required.[3]

¢ Main Study (Example for Dermal LD50):

o Animal Selection: Use a standard laboratory species (e.g., rats or rabbits) of a single sex
or both.[3]

o Dose Groups: At least three dose levels should be selected based on the range-finding
study, with the aim of producing a range of toxic effects and mortality rates. A control group
receiving the vehicle only is also required.[3]

o Administration:
» Shave a designated area of the animals' backs.
= Apply a specific volume of the test substance uniformly to the shaved area.[3]

» Cover the application site with a porous gauze dressing to hold the substance in contact
with the skin and prevent ingestion.[3]

o Observation:

= Observe the animals for signs of toxicity and mortality at regular intervals for at least 14
days.[3]
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» Record body weights and any clinical signs of toxicity.[3]

o Data Analysis:
» Calculate the LD50 value using appropriate statistical methods (e.g., probit analysis).[4]

Table 2: Key Parameters for Acute Toxicity Testing

Parameter Description

The statistically derived single dose of a

substance that is expected to cause death in
LD50 (Median Lethal Dose) 50% of the animals when administered by a

specific route (e.g., oral, dermal).[3][4]

Expressed as mg/kg of body weight.[4]

The concentration of a chemical in the air that is
) ) expected to kill 50% of the test animals during a
LC50 (Median Lethal Concentration) N _
specific exposure period (e.g., 4 hours).[5]

Expressed as mg/L or ppm.[6]

The period following administration during which
) ) the animals are observed for signs of toxicity
Observation Period ] )
and mortality. Typically 14 days for acute

studies.[3][6]

Observable changes in the animals' health and
Clinical Signs behavior, such as convulsions, tremors,

salivation, and changes in posture or activity.

Conclusion

The lack of specific toxicological data for Isopropyl dodecylfluorophosphonate necessitates
a highly precautionary approach to its handling and use. Based on its chemical structure as a
fluorophosphonate, it must be presumed to be a highly toxic compound that acts as a potent
acetylcholinesterase inhibitor. All handling must be conducted by trained personnel in facilities
equipped to handle highly hazardous materials, with strict adherence to safety protocols.
Further research is critically needed to fully characterize the toxicological profile of this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b126188?utm_src=pdf-custom-synthesis
https://www.1stsci.com/products/615250-02-7?cas=615250-02-7
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB72464667.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB72464667.htm
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-1200.pdf
https://fiveable.me/ap-enviro/unit-8/lethal-dose-50-percent-ld50/study-guide/TAa4nnWGzeffK0Gvo6iO
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-1300.pdf
https://www.benchchem.com/product/b126188#isopropyl-dodecylfluorophosphonate-safety-and-handling-precautions
https://www.benchchem.com/product/b126188#isopropyl-dodecylfluorophosphonate-safety-and-handling-precautions
https://www.benchchem.com/product/b126188#isopropyl-dodecylfluorophosphonate-safety-and-handling-precautions
https://www.benchchem.com/product/b126188#isopropyl-dodecylfluorophosphonate-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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